![molecular formula C5H4BrFN2O B3044721 2-Amino-5-bromo-4-fluoro-3-hydroxypyridine CAS No. 1003710-78-8](/img/structure/B3044721.png)
2-Amino-5-bromo-4-fluoro-3-hydroxypyridine
Overview
Description
2-Amino-5-bromo-4-fluoro-3-hydroxypyridine is used as an organic chemical synthesis intermediate . It is a biochemical reagent that can be used as a biological material or organic compound for life science related research .
Molecular Structure Analysis
The molecular structures of the title compound have been optimized using both DFT and HF methods . The Molecular electrostatic potential (MEP) was computed using the B3LYP/6-311++G (d,p) level of theory .Physical and Chemical Properties Analysis
This compound is slightly soluble in water . It is stable under recommended storage conditions .Scientific Research Applications
Halogen-Rich Intermediate for Synthesis : 5-Bromo-2-chloro-4-fluoro-3-iodopyridine, a structurally similar compound, is used as a halogen-rich intermediate for synthesizing pentasubstituted pyridines. These pyridines are valuable in medicinal chemistry research for creating diverse chemical structures with potential therapeutic applications (Wu et al., 2022).
Radiofluorination in Medical Imaging : The synthesis of 2-amino-5-[18F]fluoropyridines, achieved through palladium-catalyzed reactions, plays a role in medical imaging. These compounds are used in positron emission tomography (PET) scans, a type of medical imaging that requires radioactively labeled compounds (Pauton et al., 2019).
Chemoselective Functionalization : The chemoselective functionalization of related compounds, such as 5-bromo-2-chloro-3-fluoropyridine, has been described. This process is crucial for creating specific molecular structures used in pharmaceutical research (Stroup et al., 2007).
Spectrophotometric Determination of Metals : 2-Amino-3-hydroxypyridine, a compound with a similar structure, has been used as a chromogenic reagent for the spectrophotometric determination of metals like osmium. This application is significant in analytical chemistry for metal ion detection (Mehta et al., 1976).
Synthesis of BACE1 Inhibitors : An efficient method for synthesizing 2-amino-4-(4-fluoro-3-(2-fluoropyridin-3-yl)phenyl)-4-(4-methoxy-3-methylphenyl)-1-methyl-1H-imidazol-5(4H)-one, a potent BACE1 inhibitor, has been developed. BACE1 inhibitors are significant in Alzheimer's disease research (Zhou et al., 2009).
Safety and Hazards
Mechanism of Action
Target of Action
As a pyridine derivative, it may be used in the preparation of imaging agents for nicotinic α4β2 receptor .
Mode of Action
It’s known that pyridine derivatives can participate in various chemical reactions, such as suzuki–miyaura (sm) cross-coupling . In this reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
It’s worth noting that pyridine derivatives are often involved in carbon–carbon bond-forming reactions, such as the suzuki–miyaura coupling . This reaction is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction .
Pharmacokinetics
It’s slightly soluble in water , which could potentially influence its bioavailability and distribution.
Result of Action
Given its potential use in the preparation of imaging agents for nicotinic α4β2 receptor , it could potentially influence neuronal signaling.
Action Environment
It’s known that the stability and reactivity of pyridine derivatives can be influenced by factors such as temperature, ph, and the presence of other chemical reagents .
Biochemical Analysis
Biochemical Properties
2-Amino-5-bromo-4-fluoro-3-hydroxypyridine is slightly soluble in water . It is stable under recommended storage conditions . It is incompatible with oxidizing agents and heat
Cellular Effects
It is known that fluorinated pyridines have interesting and unusual physical, chemical, and biological properties . They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .
Molecular Mechanism
Fluoropyridines are known to have strong electron-withdrawing substituents in the aromatic ring . This could potentially influence their interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.
Temporal Effects in Laboratory Settings
This compound is stable under recommended storage conditions . It is incompatible with oxidizing agents and heat
Properties
IUPAC Name |
2-amino-5-bromo-4-fluoropyridin-3-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrFN2O/c6-2-1-9-5(8)4(10)3(2)7/h1,10H,(H2,8,9) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFYFGNFGWVGBKM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=N1)N)O)F)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrFN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00613856 | |
Record name | 2-Amino-5-bromo-4-fluoropyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00613856 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.00 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1003710-78-8 | |
Record name | 2-Amino-5-bromo-4-fluoropyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00613856 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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